Cas no 203314-29-8 (2-(2-bromo-5-methylphenyl)acetic acid)

• Product Name: 2-(2-bromo-5-methylphenyl)acetic acid
• CAS No: 203314-29-8
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD02664810
• CID: 1392270
• PubChem ID: 3683272
• Update Time: 2025-08-05

2-(2-bromo-5-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5-methylphenyl)acetic Acid
• KB-169032
• (2-bromo-5-methoxyphenyl)phenylmethanone
• (2-bromo-5-methoxy-phenyl)phenylmethanone
• (2-bromo-5-methyl-phenyl)-acetic acid
• AKOS016017836
• 2-BROMO-5-METHOXYBENZOPHENONE
• 2-benzoyl-4-methoxyl-1-bromobenzene
• (2-Brom-5-methyl-phenyl)-essigsaeure
• CTK2F1494
• Methanone, (2-bromo-5-methoxyphenyl)phenyl-
• (2-bromo-5-methoxyphenyl)(phenyl)methanone
• AG-G-14787
• 2-bromo-5-methylphenylacetic acid
• 2-bromo-5-methoxyphenyl phenyl ketone
• KB-169032; (2-bromo-5-methoxyphenyl)phenylmethanone; (2-bromo-5-methoxy-phenyl)phenylmethanone; (2-bromo-5-methyl-phenyl)-acetic acid; AKOS016017836; 2-BROMO-5-METHOXYBENZOPHENONE; 2-benzoyl-4-methoxyl-1-bromobenzene; (2-Brom-5-methyl-phenyl)-essigsaeure; CTK2F1494; Methanone, (2-bromo-5-methoxyphenyl)phenyl-; (2-bromo-5-methoxyphenyl)(phenyl)methanone; 2-bromo-5-methoxybenzophenone; AG-G-14787; 2-bromo-5-methylphenylacetic acid; 2-brom
• 2-(2-bromo-5-methylphenyl)acetic acid
• AKOS002392943
• 2-Bromo-5-methylbenzeneacetic acid
• 203314-29-8
• 2-(2-bromo-5-methylphenyl)aceticacid
• CS-0526933
• DB-203154
• SCHEMBL5236071
• DTXSID601297884
• EN300-171644
• MFCD02664810
• A901382
• ZSUNJHLJHAIXLZ-UHFFFAOYSA-N
• BS-50930
• CL9308
• Z1269198963
• Benzeneacetic acid, 2-bromo-5-methyl-

• MDL： MFCD02664810
• Inchi： 1S/C9H9BrO2/c1-6-2-3-8(10)7(4-6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： ZSUNJHLJHAIXLZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CC(=O)O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-bromo-5-methylphenyl)acetic acid

Introduction to 2-(2-bromo-5-methylphenyl)acetic acid (CAS No. 203314-29-8)

2-(2-bromo-5-methylphenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 203314-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of substituted benzoic acids, characterized by its brominated and methylated aromatic ring structure, which contributes to its unique chemical properties and potential biological activities.

The molecular structure of 2-(2-bromo-5-methylphenyl)acetic acid consists of a phenyl ring substituted with a bromine atom at the 2-position and a methyl group at the 5-position, coupled with an acetic acid moiety at the 2-position of the phenyl ring. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization to explore novel pharmacological properties.

In recent years, there has been growing interest in aromatic compounds with halogen substituents due to their enhanced binding affinity and metabolic stability. The presence of both bromine and methyl groups in 2-(2-bromo-5-methylphenyl)acetic acid suggests potential applications in the development of drugs targeting various biological pathways. For instance, such compounds have been explored as modulators of enzyme activity, particularly in the context of inflammatory and neurodegenerative diseases.

One of the most compelling aspects of 2-(2-bromo-5-methylphenyl)acetic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with improved pharmacokinetic profiles and reduced side effects. The bromine atom, in particular, serves as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex structures.

Recent studies have highlighted the role of substituted benzoic acids in modulating immune responses. Specifically, derivatives of benzoic acid have been investigated for their ability to interact with nuclear factor kappa B (NF-κB) pathways, which are central to inflammation regulation. The structural features of 2-(2-bromo-5-methylphenyl)acetic acid make it a promising candidate for inhibiting NF-κB activation, thereby offering potential therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.

The acetic acid moiety in 2-(2-bromo-5-methylphenyl)acetic acid also contributes to its versatility as a pharmacophore. Acetate derivatives are well-known for their ability to act as prodrugs or co-drug entities, enhancing bioavailability or facilitating targeted delivery. This feature is particularly relevant in oncology, where such compounds could be designed to selectively accumulate in tumor tissues or enhance the efficacy of chemotherapeutic agents.

From a synthetic chemistry perspective, 2-(2-bromo-5-methylphenyl)acetic acid exemplifies the importance of strategic functional group placement. The combination of bromine and methyl groups not only influences electronic properties but also dictates reactivity patterns, allowing chemists to tailor molecular architecture with precision. Advances in catalytic methods have further expanded the synthetic toolbox for this class of compounds, enabling more efficient and scalable production processes.

The pharmaceutical industry has been particularly interested in exploring novel analogs of established drugs due to patent expirations and the need for more effective treatments. 2-(2-bromo-5-methylphenyl)acetic acid fits into this landscape as a versatile scaffold that can be modified to address unmet medical needs. For example, modifications at the carboxylic acid terminus could yield derivatives with enhanced solubility or binding affinity for specific targets.

In conclusion, 2-(2-bromo-5-methylphenyl)acetic acid (CAS No. 203314-29-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methodologies and drug discovery strategies, position it as a valuable asset for medicinal chemists aiming to develop next-generation therapeutics. As research continues to uncover new biological functions and synthetic applications, this compound is likely to remain at the forefront of chemical biology investigations.